Cas no 67829-90-7 (Acetic acid, (2,4-dichlorophenoxy)-, 4-chlorophenyl ester)

• Product Name: Acetic acid, (2,4-dichlorophenoxy)-, 4-chlorophenyl ester
• CAS No: 67829-90-7
• MF: C₁₄H₉Cl₃O₃
• MW: 331.578461408615
• CID: 394049
• PubChem ID: 693007
• Update Time: 2025-04-19

Acetic acid, (2,4-dichlorophenoxy)-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,4-dichlorophenoxy)-, 4-chlorophenyl ester
• (4-chlorophenyl) 2-(2,4-dichlorophenoxy)acetate
• AKOS003434777
• CBDivE_015644
• DTXSID00351165
• 67829-90-7
• ST004375

• Inchi： 1S/C14H9Cl3O3/c15-9-1-4-11(5-2-9)20-14(18)8-19-13-6-3-10(16)7-12(13)17/h1-7H,8H2
• InChI Key： UZCUAGMMZQMCQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 329.96187
• Monoisotopic Mass: 329.961727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53